Cas no 1565572-90-8 (5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-amine
• CAS No: 1565572-90-8
• MF: C₈H₆FN₃O
• MW: 179.151144504547
• CID: 5834020
• PubChem ID: 104643340
• Update Time: 2025-06-09

5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-amine
• 1565572-90-8
• EN300-1870677

• Inchi： 1S/C8H6FN3O/c9-5-1-2-6(11-4-5)7-3-8(10)12-13-7/h1-4H,(H2,10,12)
• InChI Key： ACVIRKBPCAEHMN-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1=CC(N)=NO1

Computed Properties

• Exact Mass: 179.04948999g/mol
• Monoisotopic Mass: 179.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-amine

5-(5-Fluoropyridin-2-yl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

The compound 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-amine (CAS No. 1565572-90-8) is a heterocyclic aromatic amine derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyridine ring substituted with a fluorine atom at the 5-position and an oxazole ring with an amine group at the 3-position. The fluorinated pyridine moiety and the oxazole ring are key structural elements that contribute to its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 5-(5-fluoropyridin-2-yl)-1,2-oxazol-3-amines as promising candidates in drug discovery. The presence of the fluorine atom in the pyridine ring enhances the molecule's lipophilicity and stability, making it suitable for various pharmacological applications. Researchers have explored its role as a modulator of kinase activity, particularly in the context of cancer therapy. The oxazole ring, on the other hand, is known to exhibit antimicrobial properties, which has led to investigations into its use in developing new antibiotics.

The synthesis of 5-(5-fluoropyridin-2-yl)-1,2-Oxazol-3-Amine involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The introduction of the fluorine atom at the 5-position of the pyridine ring is achieved through electrophilic substitution, while the formation of the oxazole ring requires careful control of reaction conditions to ensure high yields. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of biological activity, 5-(5-fluoropyridin-2-yloxazol) derivatives have shown remarkable selectivity towards certain enzymes and receptors. For instance, studies published in 2023 demonstrated that this compound can inhibit the activity of tyrosine kinases, which are overexpressed in various types of cancer. This selectivity suggests that it could serve as a lead compound for developing targeted therapies with reduced side effects compared to traditional chemotherapeutic agents.

Moreover, the amine group in this compound plays a crucial role in its ability to form hydrogen bonds with biological targets. This property has been leveraged in designing molecules for neurodegenerative diseases, where modulation of neurotransmitter systems is critical. Preclinical studies indicate that this compound may possess antidepressant and anti-anxiety properties, although further research is needed to confirm these findings.

The application of computational chemistry tools has significantly accelerated the understanding of 1,2-Oxazolamine derivatives like this compound. Molecular docking studies have revealed potential binding modes with key proteins involved in inflammatory pathways, suggesting its potential use as an anti-inflammatory agent. Additionally, quantum chemical calculations have provided insights into its electronic structure, which is essential for predicting its reactivity under different conditions.

From an environmental perspective, the stability and biodegradability of CAS No. 1565572908 are critical considerations for its industrial applications. Recent eco-toxicological assessments indicate that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to evaluate its long-term impact on ecosystems and to develop sustainable manufacturing practices.

In conclusion, 5-(5-fluoropyridin-2-yloxazolamine) (CAS No. 1565572908) represents a versatile platform for exploring novel therapeutic agents across multiple disease areas. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool in modern drug discovery pipelines. As research continues to uncover its full potential, this compound holds promise for addressing unmet medical needs while adhering to stringent safety and environmental standards.